Manganese(IV) telluride
Overview
Description
Synthesis Analysis
Recent research efforts have focused on the synthesis of new ternary manganese tellurides, including variations such as AMnTe2 (A = K, Rb, Cs), Na3Mn4Te6, and NaMn1.56Te2. These compounds have been synthesized through solid-state reaction and cation exchange techniques within sealed environments. The structural diversity of these manganese tellurides showcases the potential for varied applications and further exploration of their unique properties (Kim, Wang, & Hughbanks, 1999).
Molecular Structure Analysis
The molecular structures of these synthesized manganese tellurides have been determined, revealing that the fundamental building blocks are MnTe4 tetrahedra. For example, compounds such as AMnTe2 exhibit layers built up by corner-shared MnTe4 tetrahedra, indicative of a complex structural framework that could influence their chemical and physical properties. The diversity in structure, from layered to defective CaAl2Si2 types, highlights the intricate molecular arrangements possible within manganese telluride compounds (Kim, Wang, & Hughbanks, 1999).
Chemical Reactions and Properties
Manganese(IV) telluride's chemical reactions and properties are closely linked to its structure. For instance, the various synthesized structures exhibit different reactions to temperature, with certain compounds showing paramagnetism with a weak dependence on temperature. This paramagnetic behavior indicates potential for magnetic applications and further investigations into the material's reactivity and stability under different conditions (Kim, Wang, & Hughbanks, 1999).
Physical Properties Analysis
The physical properties of manganese tellurides, such as magnetization measurements, reveal Curie-Weiss paramagnetism in some compounds, suggesting interesting magnetic properties that could be exploited in various technological applications. The detailed crystallographic analysis provides insights into the dimensions and symmetry of these compounds, offering a foundation for understanding their physical behaviors and potential applications in electronics and magnetism (Kim, Wang, & Hughbanks, 1999).
Chemical Properties Analysis
The chemical properties of manganese(IV) telluride are deeply influenced by their molecular structures. The presence of MnTe4 tetrahedra as the fundamental building blocks across different manganese tellurides suggests a versatility in chemical behaviors, potentially including catalytic activities or interactions with other compounds in environmental or technological settings. Research into these compounds' reactivity, stability, and interaction with other elements could unlock new applications and enhance our understanding of manganese tellurides' chemistry (Kim, Wang, & Hughbanks, 1999).
Scientific Research Applications
1. Altermagnetism
- Application Summary: MnTe is identified as an altermagnet, a new type of magnetism with major implications for spintronics . Altermagnets have a special combination of the arrangement of spins and crystal symmetries, resulting in highly useful properties more resemblant to ferromagnets, as well as some completely new properties .
- Methods of Application: The experimental proof of altermagnetism was made at the Swiss Light Source SLS, by an international collaboration led by the Czech Academy of Sciences together with Paul Scherrer Institute PSI .
- Results/Outcomes: The discovery of altermagnetism in MnTe signifies new fundamental physics. This third magnetic sibling offers distinct advantages for the developing field of next-generation magnetic memory technology, known as spintronics .
2. Two-Dimensional Magnetism
- Application Summary: MnTe has been synthesized into two-dimensional (2D) sheets, which exhibit magnetism. This is attractive for several applications such as memory devices, sensors, biomedical devices, etc .
- Methods of Application: 2D MnTe is synthesized using a scalable synthesis method consisting of melting followed by liquid phase exfoliation (LPE) .
- Results/Outcomes: The results of this synthesis and its magnetic properties are not specified in the source .
3. Catalytic and Magnetic Properties
- Application Summary: MnTe in two-dimensional form has been found to have enhanced catalytic activity and magnetic properties, making it highly sought after for energy and spintronic applications .
- Methods of Application: The method of application is not specified in the source .
- Results/Outcomes: The results of this application and its enhanced properties are not specified in the source .
4. Optoelectronic Applications
- Application Summary: MnTe with a wurtzite crystal structure has potential optoelectronic applications .
- Methods of Application: The method of application is not specified in the source .
- Results/Outcomes: The results of this application and its optoelectronic properties are not specified in the source .
5. Spintronics
- Application Summary: MnTe is identified as a new type of magnetism, termed ‘altermagnetism’, which has major implications for spintronics . Spintronics exploits the spin-state of electrons to carry information .
- Methods of Application: The experimental proof of altermagnetism was made at the Swiss Light Source SLS, by an international collaboration led by the Czech Academy of Sciences together with Paul Scherrer Institute PSI .
- Results/Outcomes: This third magnetic sibling offers distinct advantages for the developing field of next-generation magnetic memory technology, known as spintronics .
6. Photocatalytic Applications
- Application Summary: 2D sheets of MnTe have been found to have enhanced catalytic activity, making it highly sought after for photocatalytic applications .
- Methods of Application: The method of application is not specified in the source .
- Results/Outcomes: The results of this application and its enhanced properties are not specified in the source .
5. Spintronics
- Application Summary: MnTe is identified as a new type of magnetism, termed ‘altermagnetism’, which has major implications for spintronics . Spintronics exploits the spin-state of electrons to carry information .
- Methods of Application: The experimental proof of altermagnetism was made at the Swiss Light Source SLS, by an international collaboration led by the Czech Academy of Sciences together with Paul Scherrer Institute PSI .
- Results/Outcomes: This third magnetic sibling offers distinct advantages for the developing field of next-generation magnetic memory technology, known as spintronics .
6. Photocatalytic Applications
- Application Summary: 2D sheets of MnTe have been found to have enhanced catalytic activity, making it highly sought after for photocatalytic applications .
- Methods of Application: The method of application is not specified in the source .
- Results/Outcomes: The results of this application and its enhanced properties are not specified in the source .
Safety And Hazards
properties
IUPAC Name |
bis(tellanylidene)manganese |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Mn.2Te |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDJKBQYOEWVJGP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Mn](=[Te])=[Te] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
MnTe2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Manganese(IV) telluride | |
CAS RN |
12032-89-2 |
Source
|
| Record name | Manganese telluride (MnTe2) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12032-89-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Manganese telluride (MnTe2) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012032892 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Manganese telluride (MnTe2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Manganese ditelluride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.608 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
